2-[(3-methoxyphenoxy)methyl]-1-pentyl-1H-benzimidazole

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-[(3-methoxyphenoxy)methyl]-1-pentylbenzimidazole
• InChI: InChI=1S/C20H24N2O2/c1-3-4-7-13-22-19-12-6-5-11-18(19)21-20(22)15-24-17-10-8-9-16(14-17)23-2/h5-6,8-12,14H,3-4,7,13,15H2,1-2H3
• InChI Key: DRAYXKCQZMSTLT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=CC=CC=C2N=C1COC3=CC=CC(=C3)OC

Description

2-[(3-METHOXYPHENOXY)METHYL]-1-PENTYL-1H-1,3-BENZODIAZOLE is a complex organic compound with a unique structure that includes a benzodiazole ring, a methoxyphenoxy group, and a pentyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-METHOXYPHENOXY)METHYL]-1-PENTYL-1H-1,3-BENZODIAZOLE typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 3-methoxyphenol with formaldehyde to produce 3-methoxybenzaldehyde. This intermediate is then reacted with appropriate reagents to form the final compound. The reaction conditions often include the use of solvents like dimethyl sulfoxide and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

2-[(3-METHOXYPHENOXY)METHYL]-1-PENTYL-1H-1,3-BENZODIAZOLE can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to reduce specific functional groups within the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while substitution reactions can introduce a variety of new substituents .

Scientific Research Applications

2-[(3-METHOXYPHENOXY)METHYL]-1-PENTYL-1H-1,3-BENZODIAZOLE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Industry: It can be used in the production of polymers, coatings, and adhesives due to its chemical properties.

Mechanism of Action

The mechanism of action of 2-[(3-METHOXYPHENOXY)METHYL]-1-PENTYL-1H-1,3-BENZODIAZOLE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. This interaction can lead to changes in cellular processes, making the compound useful in both research and therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone: This compound shares a methoxyphenyl group but has a different core structure.

2-[(3-Methoxyphenoxy)methyl]oxirane: Similar in having a methoxyphenoxy group, but with an oxirane ring instead of a benzodiazole.

Uniqueness

2-[(3-METHOXYPHENOXY)METHYL]-1-PENTYL-1H-1,3-BENZODIAZOLE is unique due to its combination of a benzodiazole ring with a methoxyphenoxy group and a pentyl chain. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds .